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Compound of Interest

Compound Name: DIM-C-pPhOCH3

Cat. No.: B1670647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DIM-C-pPhOCH3, or 1,1-bis(3'-indolyl)-1-(p-methoxyphenyl)methane, is a synthetic derivative

of 3,3'-diindolylmethane (DIM). It functions as a potent agonist of the orphan nuclear receptor

Nur77 (also known as TR3 or NR4A1)[1][2][3]. This compound has demonstrated significant

anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer

cell lines, including those of the colon and pancreas[1][4]. The mechanism of action involves

both Nur77-dependent and -independent signaling pathways, making it a valuable tool for

cancer research and drug development. These application notes provide detailed protocols for

in vitro experiments to investigate the effects of DIM-C-pPhOCH3 on cancer cells.
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Property Value Reference

Molecular Formula C24H20N2O

Molecular Weight 352.43 g/mol

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Purity ≥98%

CAS Number 33985-68-1

Mechanism of Action Overview
DIM-C-pPhOCH3 primarily acts as a Nur77 agonist. Upon activation, nuclear Nur77 can

translocate to the mitochondria, where it interacts with Bcl-2, inducing a conformational change

that promotes apoptosis. Additionally, DIM-C-pPhOCH3 can induce apoptosis through Nur77-

independent pathways. The compound has been shown to induce the expression of pro-

apoptotic genes such as TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand)

and Fas Ligand.
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Seed cells in 96-well plate

Treat with DIM-C-pPhOCH3
(various concentrations and time points)

Add MTT solution

Incubate for 4 hours

Dissolve formazan with DMSO

Measure absorbance at 570 nm
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Treat cells with DIM-C-pPhOCH3

Harvest and wash cells

Fix in cold 70% ethanol

Stain with Propidium Iodide

Analyze by flow cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670647#dim-c-pphoch3-in-vitro-experimental-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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